Cas no 2248278-03-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(4-chlorophenyl)methyl]sulfanyl}acetate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(4-chlorophenyl)methyl]sulfanyl}acetate is a specialized organic compound featuring a phthalimide core linked to a 4-chlorobenzylthioacetate moiety. Its structural design combines reactivity and stability, making it suitable for applications in pharmaceutical intermediates or agrochemical synthesis. The presence of the 4-chlorophenyl group enhances lipophilicity, while the thioether linkage offers potential for further functionalization. This compound may serve as a versatile building block in heterocyclic chemistry, particularly for constructing isoindole-based frameworks. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, and its purity is critical for reproducible results in research and industrial settings.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(4-chlorophenyl)methyl]sulfanyl}acetate structure
2248278-03-5 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(4-chlorophenyl)methyl]sulfanyl}acetate
CAS No:2248278-03-5
MF:C17H12ClNO4S
MW:361.799482345581
CID:6327205
PubChem ID:165724455
Update Time:2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(4-chlorophenyl)methyl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(4-chlorophenyl)methyl]sulfanyl}acetate
    • 2248278-03-5
    • EN300-6516148
    • Inchi: 1S/C17H12ClNO4S/c18-12-7-5-11(6-8-12)9-24-10-15(20)23-19-16(21)13-3-1-2-4-14(13)17(19)22/h1-8H,9-10H2
    • InChI Key: LBLDJHWTJLQIEM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CSCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 361.0175567g/mol
  • Monoisotopic Mass: 361.0175567g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 89Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(4-chlorophenyl)methyl]sulfanyl}acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6516148-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(4-chlorophenyl)methyl]sulfanyl}acetate
2248278-03-5
1g
$0.0 2023-05-31

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(4-chlorophenyl)methyl]sulfanyl}acetate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(4-chlorophenyl)methyl]sulfanyl}acetate (CAS No. 2248278-03-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(4-chlorophenyl)methyl]sulfanyl}acetate (CAS No. 2248278-03-5) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structure, combining an isoindole-1,3-dione core with a 4-chlorobenzylthio moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in current research trends, addressing common queries such as "isoindole derivatives in drug discovery" and "sulfur-containing compounds in agrochemistry."

From a structural perspective, the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group is a well-known pharmacophore, often associated with anti-inflammatory and antimicrobial activities. The addition of the 2-{[(4-chlorophenyl)methyl]sulfanyl}acetate side chain introduces a sulfur-based functional group, which is increasingly recognized for its role in modulating biological activity. Researchers investigating "sulfur in medicinal chemistry" or "chlorophenyl derivatives as enzyme inhibitors" will find this compound particularly relevant. Its CAS No. 2248278-03-5 serves as a critical identifier for precise literature and patent searches.

In the context of sustainability and green chemistry, the synthesis and applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(4-chlorophenyl)methyl]sulfanyl}acetate align with the growing demand for eco-friendly intermediates. The compound's potential as a building block for biodegradable materials or low-toxicity agrochemicals resonates with trends like "green synthesis of heterocycles" and "sustainable crop protection." Analytical techniques such as HPLC and NMR are essential for characterizing its purity, a topic frequently searched as "analytical methods for isoindole derivatives."

The versatility of this compound extends to material science, where its aromatic and sulfur-containing features could contribute to advanced polymer designs. Queries like "aromatic sulfides in material engineering" highlight its cross-disciplinary appeal. Furthermore, its stability under various conditions makes it a candidate for studies on "storage stability of specialty chemicals," a practical concern for industrial users.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(4-chlorophenyl)methyl]sulfanyl}acetate (CAS No. 2248278-03-5) represents a multifaceted compound bridging pharmaceutical innovation and sustainable chemistry. Its structural motifs address contemporary research questions while offering practical solutions for industries prioritizing efficiency and environmental responsibility.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.